
[Bmpip][NTf2]: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: [Bmpip][NTf2]

Cat. No.: B1631736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information and handling

precautions for the ionic liquid 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide,

commonly referred to as [Bmpip][NTf2]. This document is intended for use by professionals in

research and development who handle this material.

Chemical Identification and Properties
1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide is an ionic liquid composed of a

piperidinium-based cation and a bis(trifluoromethylsulfonyl)imide anion. Its properties make it a

subject of interest in various chemical applications, including as a solvent and in

electrochemical systems.

Table 1: Physicochemical Properties of [Bmpip][NTf2]
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Property Value Reference(s)

CAS Number 623580-02-9

Molecular Formula C₁₂H₂₂F₆N₂O₄S₂

Molecular Weight 436.43 g/mol

Appearance Colorless to light yellow liquid

Density 1.382 g/cm³ at 23 °C [1]

Melting Point Not available [1]

Glass Transition Temperature -76 °C [1]

Flash Point Not applicable [2]

Decomposition Temperature Not available [1]

Solubility Information not available

Hazard Identification and Classification
[Bmpip][NTf2] is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Table 2: GHS Hazard Classification for [Bmpip][NTf2]
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Hazard Class Category GHS Code Signal Word

Acute Toxicity, Oral 3 H301 Danger

Acute Toxicity, Dermal 3 H311 Danger

Skin

Corrosion/Irritation
1B H314 Danger

Serious Eye

Damage/Eye Irritation
1 H314 Danger

Skin

Corrosion/Irritation
2 H315 Warning

Serious Eye

Damage/Eye Irritation
2A H319 Warning

Hazard Statements:

H301: Toxic if swallowed.[2]

H311: Toxic in contact with skin.[2]

H314: Causes severe skin burns and eye damage.[2]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

Toxicological Information
While specific quantitative toxicity data such as LD50 (median lethal dose) values for [Bmpip]
[NTf2] are not readily available in the public domain, the GHS classification indicates a high

level of acute toxicity. The primary routes of exposure are oral ingestion and dermal contact.

The substance is also classified as corrosive, capable of causing severe burns to the skin and

eyes.

Handling and Storage Precautions
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Due to its hazardous nature, strict safety protocols must be followed when handling [Bmpip]
[NTf2].

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield are required.[2][4]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are essential. For

larger quantities or in situations with a higher risk of splashing, chemical-resistant aprons or

full-body suits may be necessary.

Respiratory Protection: If there is a risk of generating aerosols or mists, a NIOSH-approved

respirator with an appropriate cartridge should be used.

Caption: Relationship between [Bmpip][NTf2] hazards and required PPE.

Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[3]

Keep containers tightly closed when not in use.

As ionic liquids can be hygroscopic, handle under an inert atmosphere (e.g., nitrogen or

argon) if water content is critical for the experiment.

Storage
Store in a cool, dry, and well-ventilated area.
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Keep away from incompatible materials such as strong oxidizing agents.

Store in the original, tightly sealed container.

Emergency Procedures
First Aid Measures

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

If on Skin: Immediately remove all contaminated clothing. Wash skin with plenty of soap and

water for at least 15 minutes. Seek immediate medical attention.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Remove contact lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Spill and Leak Procedures
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth). Place

the contaminated material in a suitable, labeled container for chemical waste disposal. Clean

the spill area with a suitable solvent, followed by soap and water.

Large Spills: Evacuate the area immediately. Restrict access to the spill area. Wear

appropriate PPE, including respiratory protection. Contain the spill to prevent it from entering

drains or waterways. Absorb the material as described for small spills. Contact your

institution's environmental health and safety department for assistance with cleanup and

disposal.

Disposal Considerations
Dispose of [Bmpip][NTf2] and any contaminated materials as hazardous waste in accordance

with all applicable local, state, and federal regulations. Do not dispose of down the drain or in

the regular trash.
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Experimental Protocols: A General Framework
Specific experimental protocols will vary depending on the application. However, a general

workflow for the safe use of [Bmpip][NTf2] in a laboratory setting should follow these steps:
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of [Bmpip][NTf2].
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive safety data sheet (SDS) provided by the manufacturer. Always consult the SDS

and your institution's safety protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

